Cas no 1403329-86-1 (1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene)

• Product Name: 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene
• CAS No: 1403329-86-1
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6793161
• PubChem ID: 86717247
• Update Time: 2025-10-12

1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-ethoxy-4-(methylsulfanyl)benzene
• BQDVHQDTMHIRTO-UHFFFAOYSA-N
• SCHEMBL15020201
• (4-Bromo-3-ethoxyphenyl)(methyl)sulfane
• 1403329-86-1
• MFCD34756693
• DB-216024
• 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene

• Inchi： 1S/C9H11BrOS/c1-3-11-9-6-7(12-2)4-5-8(9)10/h4-6H,3H2,1-2H3
• InChI Key： BQDVHQDTMHIRTO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC)SC

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.5Ų

Additional information on 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene

Professional Introduction to 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene (CAS No. 1403329-86-1)

1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene, identified by its Chemical Abstracts Service number CAS No. 1403329-86-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a bromine substituent at the first position, an ethoxy group at the second position, and a methylsulfanyl group at the fourth position on a benzene ring. Its unique structural configuration makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure, characterized by its bromine and sulfur-containing functional groups, lends itself to diverse chemical transformations. These include nucleophilic aromatic substitution reactions, cross-coupling reactions, and other modifications that are pivotal in drug discovery and development. The presence of the ethoxy and methylsulfanyl groups enhances its reactivity, making it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene due to its potential applications in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in creating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The bromine atom serves as a handle for further functionalization, allowing for the introduction of additional pharmacophores that can modulate biological activity.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting specific biological pathways. The ethoxy and methylsulfanyl groups contribute to hydrophilicity and electronic distribution, which are critical factors in drug design. Studies have demonstrated that derivatives of 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene can interact with enzymes and receptors with high selectivity, minimizing off-target effects.

Recent advancements in computational chemistry have further highlighted the importance of CAS No. 1403329-86-1 in drug design. Molecular modeling studies have shown that modifications to this scaffold can enhance binding affinity to therapeutic targets. This has led to the identification of novel lead compounds that are currently undergoing preclinical evaluation. The compound's ability to serve as a precursor for structurally diverse molecules makes it an indispensable tool in modern medicinal chemistry.

The synthesis of 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both research and industrial applications.

In conclusion, 1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene (CAS No. 1403329-86-1) represents a cornerstone in the synthesis of innovative pharmaceutical agents. Its unique structural features and reactivity make it a preferred choice for chemists engaged in drug discovery. As research continues to uncover new applications for this compound, its significance in the field of medicinal chemistry is poised to grow even further.